2-(4-Iodophenyl)propanal
Cat. No. B8675482
M. Wt: 260.07 g/mol
InChI Key: TYTYPVQYUXVNPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04230719
Procedure details
To a solution of 34 g of 2-(4-iodophenyl)propionaldehyde in 100 ml of ethylene chloride was added a solution of 16.5 g of sulfamic acid in 85 ml of water. To the mixture was added dropwise with stirring a solution of 15.2 g of sodium chlorite in 22 ml of water, while maintaining the temperature at 10° to 15° C. After stirring for 10 minutes, about 15 g of sodium hydrogensulfite was added in small portions to the mixture. The organic layer was separated, washed with water, and mixed with 150 ml of 1 N sodium hydroxide solution. The aqueous layer was separated and adjusted to pH 3.0 with 6 N hydrochloric acid to precipitate white crystals. The crystals were collected by filtration, washed with water, and dried to obtain 34 g (94% yield) of 2-(4-iodophenyl)propionic acid.
Yield
94%
Identifiers
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REACTION_CXSMILES
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[I:1][C:2]1[CH:7]=[CH:6][C:5]([CH:8]([CH3:11])[CH:9]=[O:10])=[CH:4][CH:3]=1.S(=O)(=O)([OH:14])N.Cl([O-])=O.[Na+].S([O-])(O)=O.[Na+]>C(Cl)CCl.O>[I:1][C:2]1[CH:3]=[CH:4][C:5]([CH:8]([CH3:11])[C:9]([OH:14])=[O:10])=[CH:6][CH:7]=1 |f:2.3,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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34 g
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Type
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reactant
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Smiles
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IC1=CC=C(C=C1)C(C=O)C
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Name
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Quantity
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16.5 g
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Type
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reactant
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Smiles
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S(N)(O)(=O)=O
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(CCl)Cl
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Name
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|
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Quantity
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85 mL
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Type
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solvent
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Smiles
|
O
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Step Two
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Name
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Quantity
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15.2 g
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Type
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reactant
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Smiles
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Cl(=O)[O-].[Na+]
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Name
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Quantity
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22 mL
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Type
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solvent
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Smiles
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O
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Step Three
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Name
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Quantity
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15 g
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Type
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reactant
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Smiles
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S(=O)(O)[O-].[Na+]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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After stirring for 10 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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To the mixture was added dropwise
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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while maintaining the temperature at 10° to 15° C
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CUSTOM
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Type
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CUSTOM
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|
Details
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The organic layer was separated
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WASH
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Type
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WASH
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Details
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washed with water
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ADDITION
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Type
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ADDITION
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|
Details
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mixed with 150 ml of 1 N sodium hydroxide solution
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CUSTOM
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Type
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CUSTOM
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|
Details
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The aqueous layer was separated
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CUSTOM
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Type
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CUSTOM
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|
Details
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to precipitate white crystals
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FILTRATION
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Type
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FILTRATION
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|
Details
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The crystals were collected by filtration
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WASH
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Type
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WASH
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|
Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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Outcomes
Product
Details
Reaction Time |
10 min |
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Name
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|
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Type
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product
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Smiles
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IC1=CC=C(C=C1)C(C(=O)O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 34 g | |
| YIELD: PERCENTYIELD | 94% | |
| YIELD: CALCULATEDPERCENTYIELD | 94.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
